Cas no 1805320-75-5 (Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805320-75-5
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4811886
• Update Time: 2025-11-06

Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-2-16-9(15)5-4(8(12)13)3-14-7(11)6(5)10/h3,8H,2H2,1H3
• InChI Key： SPCCZSDMDWXIDU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805320-75-5)

Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805320-75-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and dibromo substitutions, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining halogenated and fluorinated groups, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds and halogenated pyridines stems from their enhanced stability, bioavailability, and metabolic resistance. Researchers are increasingly exploring Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate for its role in developing next-generation therapeutics, particularly in oncology and neurology. Its CAS No. 1805320-75-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

In the context of green chemistry, this compound aligns with the demand for sustainable synthetic routes. The incorporation of difluoromethyl groups is a hot topic due to their ability to mimic hydrogen bonds while improving lipophilicity. This property is critical for designing targeted drug delivery systems, a trending focus in precision medicine. Users often search for "pyridine carboxylate derivatives" or "fluoromethylated intermediates," highlighting the compound's niche yet expanding applications.

From a technical perspective, Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate exhibits remarkable chemical reactivity, enabling diverse functionalizations. Its ester group allows for further modifications, making it a versatile building block in organic synthesis. Laboratories specializing in high-throughput screening frequently utilize this compound to develop novel heterocyclic frameworks, addressing challenges in medicinal chemistry.

The compound's spectroscopic properties (e.g., NMR and IR profiles) are well-documented, aiding in quality control and structural validation. Analytical chemists prioritize CAS 1805320-75-5 for its reproducible synthesis and purity standards, which are essential for regulatory compliance in industrial applications. Searches like "pyridine-4-carboxylate synthesis" or "difluoromethyl pyridine applications" underscore its technical appeal.

Emerging trends in AI-driven drug discovery have further amplified interest in such compounds. Machine learning models often train on datasets featuring halogenated pyridines to predict bioactivity and ADMET properties. This intersection of computational chemistry and experimental validation positions Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate as a pivotal candidate for virtual screening pipelines.

In summary, Ethyl 2,3-dibromo-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805320-75-5) represents a convergence of innovation in fluorine chemistry, pharmaceutical intermediates, and sustainable synthesis. Its multifaceted utility ensures continued relevance in both academic and industrial research landscapes.